Cas no 1094231-82-9 (4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1094231-82-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 4571110
• Update Time: 2025-05-21

4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C9H13NO2S/c1-5(2)4-7-10-6(3)8(13-7)9(11)12/h5H,4H2,1-3H3,(H,11,12)
• InChI Key： DTCTYXWBPYEBGO-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C)N=C1CC(C)C

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid

4-Methyl-2-(2-Methylpropyl)-1,3-Thiazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1094231-82-9, known as 4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which have gained considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a thiazole ring system with specific substituents that contribute to its unique chemical properties and biological functions.

The thiazole ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms, forms the core of this molecule. The substituents on the thiazole ring include a methyl group at position 4 and a 2-methylpropyl group at position 2. Additionally, a carboxylic acid group is attached at position 5 of the thiazole ring. These substituents play a crucial role in determining the compound's physical and chemical properties, as well as its interactions with biological systems.

Recent studies have highlighted the potential of 4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid in various therapeutic areas. For instance, research has demonstrated its ability to modulate key enzymes and receptors involved in inflammatory processes, making it a promising candidate for anti-inflammatory drug development. Furthermore, this compound has shown potential as an antioxidant agent, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and oxidation processes. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

In terms of pharmacokinetics, studies have shown that 4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid exhibits favorable absorption profiles in preclinical models. Its bioavailability is influenced by factors such as the presence of food during administration and the formulation used. These findings are critical for designing effective dosage regimens and delivery systems in clinical settings.

The biological evaluation of this compound has revealed its potential as an inhibitor of certain protein kinases involved in cancer progression. Preclinical studies have demonstrated its ability to suppress tumor growth in animal models without significant toxicity to normal cells. These results underscore its potential as a targeted therapy for specific types of cancer.

In addition to its therapeutic applications, this compound has also been investigated for its role in agrochemicals. Research indicates that it may possess pesticidal properties, making it a candidate for developing environmentally friendly pest control agents. However, further studies are required to confirm its efficacy and safety in agricultural settings.

The structural versatility of 4-methyl-2-(2-methylpropyl)-1,3-thiazole-5-carboxylic acid allows for extensive modification to enhance its pharmacological properties. For example, researchers have explored the addition of various functional groups to improve solubility or increase selectivity for specific biological targets. These modifications are expected to expand the scope of applications for this compound.

In conclusion, CAS No. 1094231-82-9 represents a valuable molecule with significant potential in pharmaceuticals and related fields. Its unique structure and diverse biological activities make it a subject of ongoing research interest. As advancements in synthetic methodologies and biological screening continue to unfold, this compound is likely to play an increasingly important role in drug discovery and development.